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Compound of Interest

Compound Name: Nevirapine-D4

Cat. No.: B3026168 Get Quote

This technical guide provides a comprehensive overview of the chemical structure and isotopic

purity of Nevirapine-D4, a deuterated analog of the non-nucleoside reverse transcriptase

inhibitor (NNRTI), Nevirapine. This document is intended for researchers, scientists, and drug

development professionals who utilize isotopically labeled compounds as internal standards in

quantitative analyses.

Chemical Structure of Nevirapine and Nevirapine-D4
Nevirapine is a dipyridodiazepine with the chemical name 11-cyclopropyl-5,11-dihydro-4-

methyl-6H-dipyrido[3,2-b:2',3'-e][1][2]diazepin-6-one[3]. Its deuterated analog, Nevirapine-D4,

is specifically labeled with four deuterium atoms on the cyclopropyl ring. The formal name for

Nevirapine-D4 is 11-(cyclopropyl-2,2,3,3-d4)-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2′,3′-e]

[1][2]diazepin-6-one[4][5]. This specific labeling makes it an ideal internal standard for the

quantification of Nevirapine in biological samples using mass spectrometry-based methods[1]

[5][6].

The molecular formula for Nevirapine is C₁₅H₁₄N₄O, with a molecular weight of approximately

266.3 g/mol [3]. For Nevirapine-D4, the molecular formula is C₁₅H₁₀D₄N₄O, and the formula

weight is approximately 270.3 g/mol [1][4].
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Caption: Chemical structures of Nevirapine and its deuterated analog, Nevirapine-D4.

Isotopic Purity
For a deuterated compound to serve as a reliable internal standard, its isotopic purity must be

high and well-characterized. Isotopic purity refers to the percentage of the compound that

contains the desired number of deuterium atoms. Commercially available Nevirapine-D4 is

typically supplied with high isotopic purity.

Data Presentation: Isotopic Purity of Nevirapine-D4

Parameter Specification Source

Isotopic Purity ≥99% deuterated forms (d₁-d₄) [1]

Molecular Formula C₁₅H₁₀D₄N₄O [1]

Formula Weight 270.3 [1]

Note: The specification "≥99% deuterated forms (d₁-d₄)" indicates that the sum of all deuterated

species (from one to four deuterium atoms) constitutes at least 99% of the material, with the d₄

species being the most abundant.

Experimental Protocols for Isotopic Purity
Determination
The determination of isotopic purity and structural integrity of deuterated compounds is critical

and is typically achieved using a combination of high-resolution mass spectrometry (HR-MS)

and Nuclear Magnetic Resonance (NMR) spectroscopy[7][8].
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3.1. Methodology Overview

The general workflow involves using HR-MS to determine the distribution of isotopologues

(molecules that differ only in their isotopic composition) and NMR to confirm the location of the

deuterium labels and the overall structure of the molecule[7][9].
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Caption: Workflow for determining the isotopic purity of Nevirapine-D4.

3.2. Protocol 1: High-Resolution Mass Spectrometry (HR-MS)

This method is used to quantify the relative abundance of each isotopologue.
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Objective: To determine the isotopic distribution (d₀, d₁, d₂, d₃, d₄) of Nevirapine-D4.

Instrumentation: A high-resolution mass spectrometer, often coupled with liquid

chromatography (LC) for sample introduction (LC-ESI-HRMS)[2][7].

Procedure:

Sample Preparation: Prepare a dilute solution of Nevirapine-D4 in a suitable solvent (e.g.,

methanol or acetonitrile).

Instrument Setup: Calibrate the mass spectrometer to ensure high mass accuracy. Set the

instrument to operate in full scan mode to detect all ions within a specified mass range.

Data Acquisition: Inject the sample. The electrospray ionization (ESI) source will generate

protonated molecular ions, [M+H]⁺. The high-resolution analyzer will separate the ions of

the different isotopologues (e.g., C₁₅H₁₁D₃N₄O, C₁₅H₁₀D₄N₄O, etc.).

Data Analysis:

Extract the ion chromatograms for the expected masses of the protonated unlabeled

(d₀) and all deuterated (d₁-d₄) forms of Nevirapine.

Integrate the peak areas for each isotopologue.

Calculate the isotopic purity by determining the relative abundance of the d₄ species

compared to the sum of all species, as shown in the equation below[2][10].

Isotopic Purity (% d₄) = [Area(d₄) / (Area(d₀) + Area(d₁) + Area(d₂) + Area(d₃) + Area(d₄))]

x 100

3.3. Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for confirming the location of the deuterium atoms and verifying the

overall chemical structure.

Objective: To confirm the structural integrity of the molecule and the specific positions of

deuterium labeling.
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Instrumentation: A high-field NMR spectrometer.

Procedure:

Sample Preparation: Dissolve a sufficient amount of Nevirapine-D4 in a suitable

deuterated solvent (e.g., DMSO-d₆).

¹H NMR Acquisition: Acquire a proton NMR spectrum. In the spectrum of Nevirapine-D4,

the signals corresponding to the protons on the cyclopropyl ring (positions 2 and 3) should

be significantly diminished or absent compared to the spectrum of unlabeled Nevirapine.

This confirms the location of the deuterium labels.

¹³C NMR Acquisition (Optional): A carbon-13 NMR spectrum can further confirm the overall

carbon skeleton of the molecule.

²H NMR Acquisition (Optional): A deuterium NMR spectrum will show signals only for the

deuterium atoms, providing direct evidence of their presence and chemical environment.

Data Analysis: Compare the acquired spectra with those of an unlabeled Nevirapine

standard to confirm that the only significant difference is the absence of proton signals at

the deuterated positions[7][9]. This verifies both the labeling site and the structural integrity

of the rest of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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